Cas no 868968-97-2 (N-(furan-2-yl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868968-97-2
• MF: C₁₇H₁₄N₆O₂S
• MW: 366.397060871124
• CID: 6009045
• PubChem ID: 5310234
• Update Time: 2025-05-30

N-(furan-2-yl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• Acetamide, N-(2-furanylmethyl)-2-[[3-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• 868968-97-2
• F1835-0304
• SMR000018936
• SR-01000016317
• N-(furan-2-ylmethyl)-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• MLS000103844
• SR-01000016317-1
• HMS2249C05
• AKOS024612820
• CHEMBL1333013
• AB00431130-05
• N-[(furan-2-yl)methyl]-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide

• Inchi： 1S/C17H14N6O2S/c24-15(19-10-13-4-2-8-25-13)11-26-16-6-5-14-20-21-17(23(14)22-16)12-3-1-7-18-9-12/h1-9H,10-11H2,(H,19,24)
• InChI Key： FDEWQFQENFSTNH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1=NN2C(C3=CC=CN=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 366.08989488g/mol
• Monoisotopic Mass: 366.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 13.13±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-(furan-2-yl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

N-(furan-2-yl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 868968-97-2, known as N-(furan-2-yl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a furan moiety, a pyridine ring, and a 1,2,4-triazolo[4,3-b]pyridazine core. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The furan group is known for its ability to engage in π–π interactions, which can enhance the molecule's bioavailability and stability. Meanwhile, the pyridine ring contributes to the compound's electronic properties, making it an excellent candidate for antioxidant and anti-inflammatory activities. The 1,2,4-triazolo[4,3-b]pyridazine core is particularly interesting due to its ability to act as a scaffold for various bioactive molecules.

One of the most exciting developments involving this compound is its role in targeting cancer cells. Researchers have demonstrated that N-(furan-2-yl)methyl...acetamide can selectively inhibit the growth of cancer cells by modulating key enzymes involved in cell proliferation. This selectivity is attributed to the compound's ability to interact with specific receptor sites on cancer cells without affecting healthy cells significantly.

In addition to its therapeutic potential, this compound has also been explored for its applications in nanotechnology. The molecule's structural integrity and stability under various conditions make it suitable for use in the development of advanced materials such as nanoparticles and self-assembled monolayers. These materials have potential applications in drug delivery systems and electronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the furan-methyl group, the construction of the 1,2,4-triazolo[4,3-b]pyridazine core, and the final coupling reaction to introduce the sulfanyl acetamide group. Recent advancements in green chemistry have enabled researchers to optimize these steps for higher yields and reduced environmental impact.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed the compound's purity and structural integrity. Furthermore, computational studies using molecular docking have provided insights into its binding affinity with various biological targets.

In terms of toxicity profile,N-(furan-2-yl)methyl...acetamide has shown minimal adverse effects in preclinical studies. This makes it a promising candidate for further development into therapeutic agents. However, additional studies are required to fully understand its long-term effects and mechanisms of action.

Looking ahead,the future of this compound lies in its potential to bridge gaps in current therapeutic strategies. Its unique combination of structural features positions it as a versatile tool for addressing unmet medical needs. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its efficacy in various disease models.